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Compound of Interest

Compound Name: Enoxastrobin

Cat. No.: B607329

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enoxastrobin is a broad-spectrum fungicide belonging to the strobilurin class.[1] Its mode of
action involves the inhibition of mitochondrial respiration in fungi by binding to the Quinone
outside (Qo) site of the cytochrome bcl complex (Complex Ill), ultimately blocking ATP
synthesis.[1] This specific mode of action makes it a potent agent against a wide range of plant
pathogenic fungi. These application notes provide detailed protocols for the preparation and
application of Enoxastrobin formulations for controlled greenhouse experiments, along with
methods for data collection and analysis.

Data Presentation
Table 1: Physicochemical Properties of Enoxastrobin
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Property

Value

Reference

Chemical Name

methyl (2E)-2-{2-[{[(2E,3E)-4-
(4-chlorophenyl)but-3-en-2-
ylidene]amino}oxy)methyl]phe

nyl}-3-methoxyprop-2-enoate

[2]

CAS Number 238410-11-2 [21[3]
Molecular Formula C22H22CINO4 [2][3]
Molecular Weight 399.9 g/mol [3]
Appearance White crystalline solid [1]

Mode of Action

Quinone outside Inhibitor
(Qol); inhibits mitochondrial

respiration at Complex Ill.

[1]

Table 2: Example Greenhouse Efficacy Trial Results for
Enoxastrobin against Cucumber Powdery Mildew

(Podosphaera xanthii)

o . Percent

Application Mean Disease Standard .
Treatment . . o Disease

Rate (mg/L a.i.) Severity (%) Deviation

Control (%)

Untreated

0 85.6 5.2 0.0
Control
Enoxastrobin 50 12.3 2.1 85.6
Enoxastrobin 100 5.7 1.5 93.3
Enoxastrobin 200 2.1 0.8 97.5
Positive Control

100 8.9 1.9 89.6

(Myclobutanil)

a.i. = active ingredient
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Experimental Protocols

Protocol 1: Preparation of Enoxastrobin Stock Solution
(10,000 mg/L)

Materials:

o Enoxastrobin (analytical standard, >98% purity)
o Acetone (analytical grade)

e Volumetric flask (100 mL, Class A)

e Analytical balance

o Magnetic stirrer and stir bar

e Fume hood

Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-resistant gloves

Procedure:

Safety Precautions: Perform all steps in a well-ventilated fume hood. Wear appropriate PPE.
» Weighing: Accurately weigh 1.00 g of Enoxastrobin analytical standard onto a weigh boat.
e Dissolving: Carefully transfer the weighed Enoxastrobin into a 100 mL volumetric flask.

e Solubilization: Add approximately 70 mL of acetone to the volumetric flask. Place a magnetic
stir bar in the flask and place it on a magnetic stirrer. Stir until the Enoxastrobin is
completely dissolved.

¢ Volume Adjustment: Once dissolved, remove the flask from the stirrer and rinse the stir bar
with a small amount of acetone, ensuring the rinseate is collected in the flask. Bring the
solution to the 100 mL mark with acetone.
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e Homogenization: Cap the flask and invert it several times to ensure the solution is
homogeneous.

o Storage: Transfer the stock solution to a labeled, amber glass bottle and store at 4°C. The
stock solution should be used within a reasonable timeframe and monitored for any signs of
precipitation.

Protocol 2: Preparation of Working Solutions for
Greenhouse Application

Materials:

Enoxastrobin stock solution (10,000 mg/L)

Distilled water

Tween® 20 (or other suitable surfactant)

Graduated cylinders and/or pipettes

Beakers or flasks for mixing
Procedure:

o Calculation: Determine the required volume of stock solution needed to achieve the desired
final concentration in the spray volume. The following formula can be used: V1 = (Cz * V2) /
C1 Where:

V1 = Volume of stock solution needed

[¢]

o Ci1 = Concentration of stock solution (10,000 mg/L)

o

V2 = Final volume of spray solution desired

o

C:2 = Desired final concentration of Enoxastrobin (e.g., 50, 100, 200 mg/L)

o Surfactant Addition: To the final volume of distilled water, add a surfactant such as Tween®
20 at a concentration of 0.05% (v/v) to ensure proper wetting and adhesion of the spray
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solution to the plant foliage.

o Dilution: Add the calculated volume of the Enoxastrobin stock solution to the water-
surfactant mixture.

e Mixing: Stir the working solution thoroughly to ensure even distribution of the active
ingredient. Prepare fresh working solutions on the day of application.

Protocol 3: Greenhouse Application of Enoxastrobin

Materials:

o Prepared Enoxastrobin working solutions

o Handheld sprayer or other suitable application equipment

o Experimental plants (e.g., cucumber plants at the 3-4 true leaf stage)
o Untreated control group and positive control group

o Randomized block design layout in the greenhouse

Procedure:

o Plant Preparation: Ensure all plants are healthy and at a uniform growth stage before
treatment. Water plants as needed before application to avoid stress.

o Experimental Design: Arrange plants in a randomized complete block design to minimize the
effects of environmental gradients within the greenhouse.

e Application:
o Calibrate the sprayer to ensure a consistent and uniform application volume.

o Spray the foliage of the plants until runoff, ensuring complete coverage of both upper and
lower leaf surfaces.

o Include an untreated control group (sprayed with water and surfactant only) and a positive
control (a standard commercial fungicide for the target disease).

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b607329?utm_src=pdf-body
https://www.benchchem.com/product/b607329?utm_src=pdf-body
https://www.benchchem.com/product/b607329?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Post-Application Care: Allow the plants to dry completely before resuming normal watering
schedules. Avoid overhead irrigation to prevent washing off the fungicide.

« Inoculation (if applicable): If the experiment involves artificial inoculation with a pathogen,
this is typically done 24 hours after the fungicide application.

e Monitoring and Data Collection:

o Begin assessing disease severity at regular intervals (e.g., 7, 14, and 21 days post-
inoculation).

o Use a standardized disease rating scale (e.g., 0-5 scale or percentage of leaf area
affected).

o Collect data on phytotoxicity, if any, by observing for signs of leaf yellowing, necrosis, or
stunting.

Signaling Pathway and Experimental Workflow

The primary mode of action of Enoxastrobin is the disruption of the mitochondrial respiratory

chain in fungi.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Enoxastrobin (Ref: SYP Z071) [sitem.herts.ac.uk]

2. bepcepesticidecompendium.org [bepcepesticidecompendium.org]

3. Enoxastrobin | C22H22CINO4 | CID 59649244 - PubChem [pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Enoxastrobin Formulation for Greenhouse Experiments:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607329#enoxastrobin-formulation-for-greenhouse-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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